![molecular formula C11H5Br2NS2 B8242877 (e)-2,3-Bis(5-bromothiophen-2-yl)acrylonitrile](/img/structure/B8242877.png)
(e)-2,3-Bis(5-bromothiophen-2-yl)acrylonitrile
Overview
Description
(e)-2,3-Bis(5-bromothiophen-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C11H5Br2NS2 and its molecular weight is 375.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Organic Photovoltaics
- Application : Used as a small organic molecule additive in organic photovoltaic devices. Enhances exciton dissociation and charge transport, improving the short-circuit current, open-circuit voltage, and fill factor of the devices. Significantly increases power conversion efficiency by 36% compared to solar cells without this additive (Chen et al., 2012).
2. Donor-Acceptor Copolymers
- Application : Integral in the synthesis of novel vinylene-bridged π-extended building blocks and donor-acceptor copolymers. These copolymers demonstrate significant influence on semiconducting behaviors and improve molecular planarity, leading to highly-ordered molecular aggregates (Wei et al., 2017).
3. Photochromic Diarylethenes
- Application : Utilized in the synthesis of novel photochromic dithienylethenes compounds, showing good photochromic behavior with their cyclization and cycloreversion reactions being zeroth and first order, respectively (Shu, 2011).
4. Photophysical Properties
- Application : Integral in the synthesis of alternating conjugated copolymers, impacting their absorption spectra and optical band gaps. These copolymers emit yellow-orange light, indicating potential use in photovoltaic cells (Mikroyannidis et al., 2009).
5. Ion-Pair Formation Studies
- Application : Studied for its ability to change color upon addition of amines due to ion-pair formations between the compound and the amines. This characteristic is valuable for understanding proton transfer reactions (Nakayama et al., 1991).
6. Spectroscopic Properties
- Application : Investigated for its spectroscopic properties, including FT-IR, UV, NMR techniques, and theoretical calculations. Insights from these studies contribute to understanding the electronic properties of such compounds (Sert et al., 2014).
7. Ruthenium Sensitizers in Solar Cells
- Application : Used in synthesizing novel Ruthenium(II) sensitizers for dye-sensitized solar cells, demonstrating improved light harvesting efficiency and power conversion efficiency (Ryu et al., 2009).
properties
IUPAC Name |
(E)-2,3-bis(5-bromothiophen-2-yl)prop-2-enenitrile | |
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InChI |
InChI=1S/C11H5Br2NS2/c12-10-3-1-8(15-10)5-7(6-14)9-2-4-11(13)16-9/h1-5H/b7-5+ | |
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InChI Key |
MUIRRHQLAVOEIS-FNORWQNLSA-N | |
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Canonical SMILES |
C1=C(SC(=C1)Br)C=C(C#N)C2=CC=C(S2)Br | |
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Isomeric SMILES |
C1=C(SC(=C1)Br)/C=C(\C#N)/C2=CC=C(S2)Br | |
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Molecular Formula |
C11H5Br2NS2 | |
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Molecular Weight |
375.1 g/mol | |
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Product Name |
(e)-2,3-Bis(5-bromothiophen-2-yl)acrylonitrile |
Retrosynthesis Analysis
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